Ethyl 6-(ethyl(2-hydroxyethyl)amino)pyridazine-3-carboxylate
Overview
Description
Ethyl 6-(ethyl(2-hydroxyethyl)amino)pyridazine-3-carboxylate, also known as EEP, is an organic compound that is used in a variety of scientific and laboratory experiments. It is an important compound in the field of chemical synthesis, as it can be used as a starting material for a variety of reactions. It is also used in the synthesis of other compounds, such as pharmaceuticals and other organic compounds.
Scientific Research Applications
Drug Development
This compound exhibits a structure that is conducive to bioactivity, making it a potential candidate for drug development. Its derivatives have been studied for various pharmacological properties, such as antifungal , anti-diabetes , antiparasitic , anti-inflammatory , and anti-proliferative activities . The compound’s ability to act as a kinase inhibitor, similar to bonatinib, opens avenues for cancer treatment research.
Agricultural Chemistry
In agriculture, the compound’s derivatives could be explored for their herbicidal and plant growth regulatory properties. The bioactive nature of the pyridazine ring, which is part of this compound’s structure, suggests potential as a crop protecting agent .
Materials Science
The compound’s molecular structure, characterized by spectroscopic techniques and X-ray diffraction, indicates its potential in materials science. Its stable conformations and molecular electrostatic potential make it suitable for designing novel materials with specific electronic properties .
Environmental Science
The compound’s derivatives can be designed to interact with environmental contaminants. Their potential to bind with specific sites suggests applications in environmental remediation, such as the removal of heavy metals or organic pollutants from water sources .
Biochemistry Research
In biochemistry, the compound’s ability to undergo nucleophilic attack due to the presence of electronegative atoms makes it valuable for studying biochemical pathways. It could be used to synthesize biomolecules or as a probe to understand enzyme-substrate interactions .
Pharmacology
The compound’s diverse biological activities make it significant in pharmacology. It can be used to study the pharmacokinetics and pharmacodynamics of new drugs. Its role as a ligand for gamma-hydroxybutyric acid (GHB) binding sites is particularly noteworthy, which could lead to new treatments for diseases related to the GHB receptor .
properties
IUPAC Name |
ethyl 6-[ethyl(2-hydroxyethyl)amino]pyridazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O3/c1-3-14(7-8-15)10-6-5-9(12-13-10)11(16)17-4-2/h5-6,15H,3-4,7-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQGNEHKZEWPUOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCO)C1=NN=C(C=C1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-(ethyl(2-hydroxyethyl)amino)pyridazine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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